Cas no 873537-50-9 (1-(2-Fluoro-4-nitrophenyl)piperidin-4-ol)

• Product Name: 1-(2-Fluoro-4-nitrophenyl)piperidin-4-ol
• CAS No: 873537-50-9
• MF: C₁₁H₁₃FN₂O₃
• MW: 240.230926275253
• CID: 1878973
• PubChem ID: 26598221
• Update Time: 2025-10-31

1-(2-Fluoro-4-nitrophenyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 1-(2-fluoro-4-nitrophenyl)-
• 1-(2-Fluoro-4-nitrophenyl)piperidin-4-ol
• 1-(2-fluoro-4-nitrophenyl)piperidin-4-o
• MFCD08692381
• AKOS009359430
• CS-0456612
• N11696
• SCHEMBL853559
• 873537-50-9
• 1-(2-Fluoro-4-nitrophenyl)-4-piperidinol
• OHJPBJCNSVQUJC-UHFFFAOYSA-N
• DB-389350

• MDL： MFCD08692381
• Inchi： 1S/C11H13FN2O3/c12-10-7-8(14(16)17)1-2-11(10)13-5-3-9(15)4-6-13/h1-2,7,9,15H,3-6H2
• InChI Key： OHJPBJCNSVQUJC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1CCC(CC1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.09102044g/mol
• Monoisotopic Mass: 240.09102044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(2-Fluoro-4-nitrophenyl)piperidin-4-ol

Professional Introduction to 1-(2-Fluoro-4-nitrophenyl)piperidin-4-ol (CAS No. 873537-50-9)

1-(2-Fluoro-4-nitrophenyl)piperidin-4-ol is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and development. This compound, identified by its CAS number 873537-50-9, belongs to a class of molecules that integrate both fluorinated and nitro-substituted aromatic rings with a piperidine scaffold, which is known for its favorable pharmacokinetic properties. The presence of these specific functional groups not only influences the compound's chemical reactivity but also its biological activity, making it a promising candidate for further investigation.

The structural motif of 1-(2-Fluoro-4-nitrophenyl)piperidin-4-ol incorporates several key features that are highly relevant in modern medicinal chemistry. The 2-fluoro group on the phenyl ring enhances metabolic stability and binding affinity, while the 4-nitro substituent contributes to electronic modulation and potential interactions with biological targets. The piperidine ring itself is a well-established pharmacophore in many drugs, offering both solubility advantages and favorable interactions with biological macromolecules. This combination of structural elements makes the compound an intriguing subject for research in the development of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and reduced susceptibility to metabolic degradation. The incorporation of a fluoro atom into pharmaceutical molecules has been shown to improve their pharmacological properties significantly. For instance, fluoro-substituted compounds often exhibit increased lipophilicity and better membrane permeability, which are critical factors for drug efficacy. The nitro group in 1-(2-Fluoro-4-nitrophenyl)piperidin-4-ol further enhances these properties by contributing to hydrogen bonding interactions and electronic effects that can modulate receptor binding.

The piperidine scaffold is particularly noteworthy for its role in drug design. Piperidine derivatives are frequently found in approved drugs due to their ability to occupy deep binding pockets in target proteins, providing strong binding affinity and selectivity. The< strong>piperidin-4-ol moiety in this compound introduces a hydroxyl group that can engage in hydrogen bonding with biological targets, further enhancing interactions and potentially improving drug-like properties. This structural feature is particularly valuable in the design of kinase inhibitors, where hydrogen bonding networks are crucial for achieving high affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 1-(2-Fluoro-4-nitrophenyl)piperidin-4-ol with greater accuracy. These tools allow for the virtual screening of large libraries of compounds, identifying those with the highest potential for binding to specific targets. The combination of computational methods with experimental validation has accelerated the drug discovery process significantly. In particular, virtual screening has been instrumental in identifying lead compounds for further optimization, reducing the time and cost associated with traditional high-throughput screening methods.

The synthesis of 1-(2-Fluoro-4-nitrophenyl)piperidin-4-ol involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, followed by functional group transformations such as nitration and fluorination. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for research purposes.

The biological evaluation of 1-(2-Fluoro-4-nitrophenyl)piperidin-4-ol has revealed promising activities in several disease models. Initial studies have shown that this compound exhibits inhibitory effects on certain kinases, which are enzymes involved in various signaling pathways implicated in cancer and inflammatory diseases. The ability to modulate kinase activity makes this compound a valuable tool for investigating disease mechanisms and developing new therapeutic strategies. Additionally, its structural features suggest potential applications in other therapeutic areas, such as central nervous system disorders, where piperidine derivatives have shown promise.

The development of novel pharmaceuticals relies heavily on understanding the structure-property relationships that govern biological activity. In the case of 1-(2-Fluoro-4-nitrophenyl)piperidin-4-ol, detailed structural analysis using spectroscopic techniques such as NMR spectroscopy and X-ray crystallography has provided insights into how its functional groups contribute to its overall behavior. These studies not only help refine synthetic routes but also guide the optimization process toward achieving higher efficacy and selectivity.

The impact of fluorinated aromatic compounds on drug development cannot be overstated. The< strong>fluoro atom's unique electronic properties make it an invaluable tool for fine-tuning molecular interactions with biological targets. In 1-(2-Fluoro-4-nitrophenyl)piperidin-4-ol, the fluorine substituent plays a critical role in enhancing binding affinity and metabolic stability, two key factors that determine a drug's success in clinical settings. Similarly, the< strong>nitro group contributes by influencing electronic distributions and providing additional interaction points with biological macromolecules.

Ongoing research continues to explore new applications for 1-(2-fluoro)-substituted piperidine derivatives beyond their initial discovered roles. Innovations in synthetic chemistry are enabling the creation of more complex derivatives with tailored properties, expanding their potential use cases across multiple therapeutic areas. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact selectively with disease-causing targets.

The integration of interdisciplinary approaches—combining expertise from organic chemistry, medicinal chemistry, biochemistry, and computational science—has been crucial in advancing our knowledge about compounds like 1-(2-fluoro)-nitrophenyl-piperidinols. This collaborative effort allows researchers to tackle complex challenges posed by drug discovery head-on while leveraging cutting-edge technologies such as artificial intelligence (AI) driven molecular design platforms which predictively model how different modifications will affect overall activity without extensive wet-lab experimentation.